N-(benzo[d][1,3]dioxol-5-yl)-4-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)piperidine-1-carboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-4-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)piperidine-1-carboxamide
• InChI: InChI=1S/C20H23N3O3S/c24-20(21-15-1-2-17-18(11-15)26-13-25-17)22-7-3-16(4-8-22)23-9-5-19-14(12-23)6-10-27-19/h1-2,6,10-11,16H,3-5,7-9,12-13H2,(H,21,24)
• InChI Key: BWIYVQQIJRZRAR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2CCC3=C(C2)C=CS3)C(=O)NC4=CC5=C(C=C4)OCO5
• Molecular Formula: C20H23N3O3S
• Molecular Weight: 385.5 g/mol
• CAS No.: 1903892-17-0

Description

N-(benzo[d][1,3]dioxol-5-yl)-4-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C20H23N3O3S and its molecular weight is 385.48. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Evaluation in Pharmacology

• Antipsychotic Agents : Heterocyclic carboxamides, closely related to the chemical structure of interest, have been synthesized and evaluated for potential antipsychotic properties. These compounds showed promise in in vitro receptor binding and in vivo assays predicting antipsychotic activity (Norman et al., 1996).

Biological Activity and Drug Development

• Cancer Research : A derivative of the compound, IPR-1, showed potential in inhibiting breast cancer cell invasion, migration, and adhesion. It also exhibited anti-angiogenic properties and reduced tumor volumes in animal models (Wang et al., 2011).
• Farnesyl Protein Transferase Inhibitors : Derivatives of the compound have been explored as inhibitors of farnesyl protein transferase, a target in cancer therapy. These derivatives exhibited potent in vitro FPT inhibition and significant oral bioavailability in vivo (Mallams et al., 1998).

Chemical Synthesis and Applications

• Synthesis of Pyridines and Pyrano[3,2-c]pyridines : The compound has been used in the synthesis of various functionalized pyridines and pyrano[3,2-c]pyridines, which are of interest for their diverse chemical and biological properties (Mekheimer et al., 1997).

Molecular Interaction Studies

• Cannabinoid Receptor Antagonist : A structurally similar compound, N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide, was studied for its interaction with the CB1 cannabinoid receptor, providing insights into molecular interactions and pharmacophore models (Shim et al., 2002).

Mechanism of Action

Target of Action

Similar compounds bearing 1-benzo [1,3]dioxol-5-yl-indoles have shown activity against various cancer cell lines .

Mode of Action

Related compounds have been found to cause cell cycle arrest at the s phase and induce apoptosis in cancer cells .

Biochemical Pathways

The compound is likely to affect the biochemical pathways involved in cell cycle regulation and apoptosis .

Result of Action

Specifically, it has been found to cause cell cycle arrest at the S phase and induce apoptosis in cancer cells .

Action Environment

This compound may serve as a template for further optimization to afford more active analogs and develop a comprehensive understanding of the structure–activity relationships of similar molecules .